1-(Benzyloxy)-4-bromo-2-fluoro-5-methylbenzene

• IUPAC Name: 1-bromo-5-fluoro-2-methyl-4-phenylmethoxybenzene
• InChI: InChI=1S/C14H12BrFO/c1-10-7-14(13(16)8-12(10)15)17-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key: WYLUVALPHIOZQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Br)F)OCC2=CC=CC=C2
• Molecular Formula: C14H12BrFO
• Molecular Weight: 295.15 g/mol
• CAS No.: 2234291-65-5

Description

Typically, a description of a chemical compound includes its IUPAC name, common names, and structural formula. The molecular formula and molar mass are also commonly included.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired compound from simpler starting materials. The choice of starting materials, reagents, and conditions can greatly affect the outcome of the synthesis.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques such as NMR, IR, UV-Vis, and X-ray crystallography. These techniques provide information about the connectivity of atoms in the molecule, the types of bonds present, and the overall shape of the molecule.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound can undergo. This can include reactions where the compound is a reactant, a product, or a catalyst.

Physical and Chemical Properties Analysis

Physical properties include characteristics such as boiling point, melting point, density, and solubility. Chemical properties describe how the compound reacts with other substances.

Scientific Research Applications

Synthesis and Chemical Properties

• 1-(Benzyloxy)-4-bromo-2-fluoro-5-methylbenzene is utilized in the synthesis of various chemical compounds. It has been used in the preparation of derivatives such as 1-benzoyloxy-3-fluoropropan-2-one, which has been studied for its structure-activity relationships, toxicity, and antitumor effects (Pero, Babiarz-Tracy, & Fondy, 1977).

Material Science and Engineering

• The compound has applications in material science, particularly in the study of thermophysical properties of binary liquid mixtures. Research involving viscosities and densities of mixtures including bromobenzene and dioxane has been conducted, providing insights into molecular interactions and mixing behavior of these mixtures (Ramesh, YunusM.Y., & Ramesh, 2015).

Pharmaceutical Research

• In pharmaceutical research, derivatives of this compound are used in synthesizing compounds with potential medical applications. For instance, O-(substituted benzyl) phosphoramidate prodrugs of 5-fluoro-2'-deoxyuridine for the treatment of hepatocellular carcinoma have been developed (Peng et al., 2016).

Organic Chemistry and Catalysis

• This compound plays a role in organic chemistry and catalysis, particularly in reactions like bromination and the Suzuki-Miyaura cross-coupling. These reactions are critical for creating a variety of complex organic compounds used in various scientific and industrial applications (Aitken et al., 2016).

Mechanism of Action

The mechanism of action of a compound describes how the compound interacts with other molecules at the molecular level to produce a certain effect.

Safety and Hazards

Information on the safety and hazards of a compound can be found in its Material Safety Data Sheet (MSDS). This includes information on the compound’s toxicity, flammability, and environmental impact, as well as guidelines for safe handling and disposal.

Future Directions

Future directions could involve potential applications of the compound, areas of research that could be explored, and ways the synthesis of the compound could be improved.